2-({[1-(2-Methylbenzyl)piperidin-4-yl]methyl}amino)quinoline-4-carboxylic acid

• IUPAC Name: 2-(3-ethyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C22H18FN3O2S2/c1-2-26-21(28)20-17(12-18(30-20)14-8-4-3-5-9-14)25-22(26)29-13-19(27)24-16-11-7-6-10-15(16)23/h3-12H,2,13H2,1H3,(H,24,27)
• InChI Key: JMGULTHHRNTSEJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H18FN3O2S2
• Molecular Weight: 439.5 g/mol

Description

The compound “2-({[1-(2-Methylbenzyl)piperidin-4-yl]methyl}amino)quinoline-4-carboxylic acid” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular weight of the compound is 418.84. The linear formula is C20H30Cl3N3.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 418.84. More detailed physical and chemical properties were not found in the available sources.

Scientific Research Applications

Catalysis and Organic Synthesis

Quinoline derivatives have been demonstrated to play a crucial role in catalysis, particularly in the asymmetric hydrogenation of functionalized alkenes. For instance, phosphine ligands derived from quinoline, such as 2,3-bis(tert-butylmethylphosphino)quinoxaline, have shown excellent enantioselectivities and high catalytic activities when used in rhodium complexes for the hydrogenation process. These catalysts have practical utility in the efficient preparation of several chiral pharmaceutical ingredients, highlighting their importance in organic synthesis (Imamoto et al., 2012).

Molecular Structures and Coordination Chemistry

Quinoline-based ligands have been synthesized and analyzed for their ability to form complex structures with metals, offering insights into coordination chemistry. For example, novel Ru(II) complexes with bidentate benzimidazole-based ligands derived from quinoline-2-carboxylic acid have been synthesized, showing potential for catalytic applications, particularly in the oxidation of benzyl alcohol to benzaldehyde (Dayan et al., 2016). These complexes exhibit a pseudo-octahedral three-legged piano stool geometry, providing valuable information on molecular structures and the potential for diverse applications in catalysis and materials science.

Antimicrobial and Antifungal Applications

Quinoline derivatives have also been studied for their antimicrobial and antifungal properties. A series of fluoroquinolone derivatives, including those with quinoline-3-carboxylic acid cores, were synthesized and evaluated for their effectiveness against bacterial and fungal pathogens. Preliminary in vitro evaluation studies revealed promising antimicrobial activities for some compounds, suggesting potential applications in the development of new antibacterial and antifungal agents (Srinivasan et al., 2010).

Safety and Hazards

The compound is labeled as an irritant. For more detailed safety and hazard information, please refer to the Material Safety Data Sheet (MSDS).

Future Directions

Piperidines and their derivatives continue to be an important area of research in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an ongoing task of modern organic chemistry.